1-Cyclohexene-1-carboxaldehyde, 3-hydroxy-4-(1-methylethyl)-, cis-

Catalog No.
S567863
CAS No.
152246-70-3
M.F
C18H34O2
M. Wt
168.23 g/mol
Availability
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1-Cyclohexene-1-carboxaldehyde, 3-hydroxy-4-(1-met...

CAS Number

152246-70-3

Product Name

1-Cyclohexene-1-carboxaldehyde, 3-hydroxy-4-(1-methylethyl)-, cis-

IUPAC Name

(3R,4S)-3-hydroxy-4-propan-2-ylcyclohexene-1-carbaldehyde

Molecular Formula

C18H34O2

Molecular Weight

168.23 g/mol

InChI

InChI=1S/C10H16O2/c1-7(2)9-4-3-8(6-11)5-10(9)12/h5-7,9-10,12H,3-4H2,1-2H3/t9-,10-/m0/s1

InChI Key

ZPACRXLIAKZISA-UWVGGRQHSA-N

SMILES

CC(C)C1CCC(=CC1O)C=O

Synonyms

eucamalol, eucamalol, (trans-(+))-isomer

Canonical SMILES

CC(C)C1CCC(=CC1O)C=O

Isomeric SMILES

CC(C)[C@@H]1CCC(=C[C@@H]1O)C=O

The exact mass of the compound 1-Cyclohexene-1-carboxaldehyde, 3-hydroxy-4-(1-methylethyl)-, cis- is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Terpenes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

XLogP3

1.4

Wikipedia

3-Hydroxy-4-(propan-2-yl)cyclohex-1-ene-1-carbaldehyde

Dates

Last modified: 02-18-2024

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